Cas no 53636-71-8 (3-amino-6-methylpyridine-2-carboxylic acid)

• Product Name: 3-amino-6-methylpyridine-2-carboxylic acid
• CAS No: 53636-71-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD13174784
• CID: 1020178
• PubChem ID: 572623
• Update Time: 2025-06-13

3-amino-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-methyl-2-Pyridinecarboxylic acid
• 3-?amino-?6-?methyl-2-?Pyridinecarboxylic acid
• 3-Amino-6-methylpicolinic acid
• 3-Amino-6-methylpyridine-2-carboxylic acid
• AMY34810
• EN300-106646
• CS-0051542
• DTXSID70341371
• 3-Amino-6-methyl-2-pyridinecarboxylic acid #
• A870672
• AB66552
• 3-Amino-6-methylpicolinicacid
• SCHEMBL3576485
• AS-38886
• DA-25576
• SY098340
• MFCD13174784
• 2-PYRIDINECARBOXYLIC ACID, 3-AMINO-6-METHYL-
• AKOS023398087
• 53636-71-8
• 3-amino-6-methylpyridine-2-carboxylic acid

• MDL： MFCD13174784
• Inchi： 1S/C7H8N2O2/c1-4-2-3-5(8)6(9-4)7(10)11/h2-3H,8H2,1H3,(H,10,11)
• InChI Key： JTUDROLFILJFAV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC(C)=N1)N)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-amino-6-methylpyridine-2-carboxylic acid

Comprehensive Overview of 3-Amino-6-methylpyridine-2-carboxylic acid (CAS No. 53636-71-8)

3-Amino-6-methylpyridine-2-carboxylic acid (CAS No. 53636-71-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical research, and material science. This heterocyclic derivative, featuring both amino and carboxylic acid functional groups, has garnered significant attention due to its unique structural properties and reactivity. Researchers and industries frequently search for terms like "3-Amino-6-methylpyridine-2-carboxylic acid synthesis", "CAS 53636-71-8 applications", and "pyridine derivatives in drug development", reflecting its relevance in modern chemistry.

The compound's molecular structure, characterized by a pyridine ring substituted with a methyl group at the 6-position and an amino group at the 3-position, enables it to act as a key intermediate in the synthesis of more complex molecules. Its carboxylic acid moiety further enhances its utility in coupling reactions, making it a valuable building block for peptide mimetics and coordination polymers. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds in the post-pandemic era.

In agrochemical research, 3-Amino-6-methylpyridine-2-carboxylic acid is explored for its potential in designing eco-friendly pesticides and plant growth regulators. The rise of sustainable agriculture has driven interest in such derivatives, as evidenced by search trends like "green chemistry pyridine compounds" and "biodegradable agrochemical intermediates". Its compatibility with catalytic systems and biodegradable frameworks positions it as a candidate for next-generation crop protection solutions.

From a material science perspective, this compound contributes to advancements in organic electronics and metal-organic frameworks (MOFs). Its ability to form stable complexes with transition metals is leveraged in creating luminescent materials and sensors, addressing trends in "smart materials for IoT devices" and "MOFs for carbon capture". The compound's thermal stability and solubility profile further enhance its applicability in nanotechnology and coatings.

Quality control and analytical methods for CAS No. 53636-71-8 are critical topics, with frequent queries such as "HPLC analysis of 3-Amino-6-methylpyridine-2-carboxylic acid" and "spectroscopic characterization techniques". Standard protocols involve NMR, mass spectrometry, and chromatographic purity testing, ensuring compliance with pharmaceutical and industrial standards. Regulatory guidelines like REACH and ICH Q7 govern its production, emphasizing safety and environmental stewardship.

In conclusion, 3-Amino-6-methylpyridine-2-carboxylic acid exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted roles—from drug discovery to sustainable materials—reflect evolving scientific priorities, while its accessibility via custom synthesis services meets global demand. As interdisciplinary research expands, this compound will likely remain a focal point for breakthroughs in life sciences and advanced materials.